(2S,4S)-Pentane-2,4-diylbis(bis(4-(tert-butyl)phenyl)phosphine)

• Molecular Formula: C45H62P2
• Molecular Weight: 664.9 g/mol
• SMILES: CC(CC(C)P(C1=CC=C(C=C1)C(C)(C)C)C2=CC=C(C=C2)C(C)(C)C)P(C3=CC=C(C=C3)C(C)(C)C)C4=CC=C(C=C4)C(C)(C)C
• InChI: InChI=1S/C45H62P2/c1-32(46(38-23-15-34(16-24-38)42(3,4)5)39-25-17-35(18-26-39)43(6,7)8)31-33(2)47(40-27-19-36(20-28-40)44(9,10)11)41-29-21-37(22-30-41)45(12,13)14/h15-30,32-33H,31H2,1-14H3/t32-,33-/m0/s1
• InChIKey: NOLMSXJJRKOIOF-LQJZCPKCSA-N

PTBP-Skewphos Chiral Bisphosphine Ligand

(2S,4S)-Pentane-2,4-diylbis(bis(4-(tert-butyl)phenyl)phosphine), also referred to as (2S,4S)-PTBP-Skewphos (CAS 911415-22-0), is a C₂-symmetric chiral bisphosphine ligand belonging to the Skewphos family. It features a flexible 2,4-pentane backbone with each phosphorus atom bearing two electron-rich, sterically bulky 4-(tert-butyl)phenyl substituents [1]. This ligand is commercially available from multiple suppliers at ≥97% purity and is designed for rhodium-, iridium-, and ruthenium-catalyzed asymmetric hydrogenation of challenging substrates including tetrasubstituted enamines and α-aryl-β-alkyl acrylates .

1

C₂-symmetric chiral bisphosphine ligand designed for Rh, Ir, and Ru asymmetric hydrogenation

2

Electron-rich para-tert-butylphenyl substituents provide steric and electronic tuning for challenging tetrasubstituted enamines

3

Commercially available at ≥97% purity; suitable as catalyst precursor in process research and discovery chemistry

• [1] Yamada, M.; Kato, T.; Ikemoto, T.; Yamano, M. Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Org. Process Res. Dev. 2021, 25, 1445–1451. View Source

Why PTBP-Skewphos Is Irreplaceable

Within the Skewphos ligand family, the nature of the aryl substituents on phosphorus fundamentally governs both reaction conversion and enantioselectivity. The unsubstituted parent ligand (2S,4S)-SKEWPHOS (BDPP, with diphenylphosphino groups) delivers only 46% conversion and 93% ee in tetrasubstituted enamine hydrogenation, while the para-methyl analog (2S,4S)-PM-SKEWPHOS drops to 44% conversion and 71% ee [1]. Even widely used privileged ligands such as BINAP, Me-DuPhos, and Et-FerroTANE fail to achieve useful enantioselectivity on these substrate classes, with ee values of 0–14% [1]. The para-tert-butyl substitution pattern of (2S,4S)-PTBP-Skewphos is specifically required to achieve both full conversion and ≥96% ee, making generic substitution scientifically unsound without re-optimization [2].

(2S,4S)-PTBP-Skewphos

(2S,4S)-SKEWPHOS (diphenyl) – reported 46% conv. and 93% ee drop; conversion and enantioselectivity may shift substantially

(2S,4S)-PTBP-Skewphos

BINAP, Me-DuPhos, Et-FerroTANE – on sterically hindered enamines these privileged ligands may yield racemic or low-ee product (0–14% ee reported)

(2S,4S)-PTBP-Skewphos

(2R,4R)-PDA-Skewphos analog – opposite configuration, different aryl group; enantiomeric outcome reverses, conversion limited to ~60% under comparable conditions

• [1] Yamada, M.; Kato, T.; Ikemoto, T.; Yamano, M. Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Org. Process Res. Dev. 2021, 25, 1445–1451. View Source
• [2] Yamada, M.; Usutani, H.; Ito, T.; Yamano, M. Construction of a (3aR,4R,9bR)-Hexahydropyrroloquinoline by Stereoselective Hydrogen-Mediated Domino Cyclization. Org. Process Res. Dev. 2019, 23, 595–601. View Source

PTBP-Skewphos Comparative Evidence

Enamine Hydrogenation Enantioselectivity

In the Rh-catalyzed asymmetric hydrogenation of a sterically hindered tetrasubstituted enamine (substrate 5, an advanced pharmaceutical intermediate), (2S,4S)-PTBP-Skewphos delivers 97% ee with quantitative full conversion (99% HPLC area of product 6, no residual substrate detected). By contrast, the unsubstituted parent ligand (2S,4S)-SKEWPHOS (diphenyl) achieves only 93% ee at merely 46% conversion under identical conditions (50 °C, 1.0 MPa H₂, 2-propanol, s/c 20, 1.0 equiv K₂CO₃, 16–22 h). The para-methyl analog (2S,4S)-PM-SKEWPHOS performs even worse, yielding 71% ee and 44% conversion [1].

Enamine Hydrogenation Enantioselectivity

Head-to-head

97% ee, 99% conv. vs 93% ee, 46% conv. (unsubstituted SKEWPHOS) and 71% ee, 44% conv. (PM-SKEWPHOS)

Reported ee and conversion advantage in tetrasubstituted enamine hydrogenation

Rh(cod)OTf, K₂CO₃, 50 °C, 1.0 MPa H₂; data from Org. Process Res. Dev. 2021

Evidence Dimension	Enantiomeric excess (ee) and HPLC conversion in tetrasubstituted enamine hydrogenation
Target Compound Data	97% ee, 99% product (full conversion, no residual substrate detected)
Comparator Or Baseline	(2S,4S)-SKEWPHOS (diphenyl): 93% ee, 46% product (53% residual substrate); (2S,4S)-PM-SKEWPHOS (para-methyl): 71% ee, 44% product (51% residual substrate)
Quantified Difference	Δ = +4% ee and +53% conversion vs. unsubstituted SKEWPHOS; Δ = +26% ee and +55% conversion vs. PM-SKEWPHOS
Conditions	Rh(cod)(bisphosphine)OTf catalyst, s/c = 20, 2-propanol, 50 °C, 1.0 MPa H₂, 1.0 equiv K₂CO₃, 16–22 h, 50 mg substrate scale

Why This Matters

This 26-percentage-point ee advantage over the nearest Skewphos analog defines the difference between a process meeting pharmaceutical purity targets (≥95% ee) and one requiring costly enantiomeric enrichment or chiral chromatography.

• [1] Yamada, M.; Kato, T.; Ikemoto, T.; Yamano, M. Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Org. Process Res. Dev. 2021, 25, 1445–1451 (Table 3, entries 0, 1, 2). View Source

Conversion Advantage Over Chiral Ligands

In an initial ligand screen under identical conditions (Rh(cod)(bisphosphine)OTf, s/c 20, 2-propanol, 50 °C, 1.0 MPa H₂, 12–16 h), (2S,4S)-PTBP-Skewphos achieves 99% HPLC area of hydrogenated product (with 97% ee upon base optimization). In contrast, the widely used privileged ligands BINAP, H8-BINAP, Xylyl-BINAP, DIPAMP, JOSIPHOS, and unmodified SKEWPHOS all show ≤14% product formation, with 69–89% unreacted substrate remaining [1]. Even the best-performing ligands from the initial screen—Me-DuPhos and Et-FerroTANE—achieve only 80–83% product area, but with critically low enantioselectivities of 0–14% ee [1].

Conversion Advantage Over Chiral Ligands

Head-to-head

99% product area vs. ≤83% (Me-DuPhos, 14% ee) and 0–14% ee for BINAP family; unmodified SKEWPHOS only 2% product

Ranked highest conversion combined with enantioselectivity among tested ligands

Initial screen, s/c=20, 2-propanol, 12–16 h; PTBP-Skewphos with K₂CO₃ additive

Evidence Dimension	HPLC area % of hydrogenated product and enantiomeric excess
Target Compound Data	99% product, 97% ee (with K₂CO₃ additive)
Comparator Or Baseline	Me-DuPhos: 83% product, 14% ee; Et-FerroTANE: 80% product, 0% ee; DIPAMP: 14% product, ee not determined; BINAP: 10% product, ee not determined; H8-BINAP: 6% product; Xylyl-BINAP: 3% product; SKEWPHOS: 2% product; JOSIPHOS: 1% product
Quantified Difference	Δ = +16% product vs. best non-Skewphos ligand (Me-DuPhos); Δ = +97% product vs. unmodified SKEWPHOS; Δ = +83% ee vs. Me-DuPhos
Conditions	Rh(cod)(bisphosphine)OTf, s/c = 20, 2-propanol, 50 °C, 1.0 MPa H₂, 12–16 h; PTBP-Skewphos data includes 1.0 equiv K₂CO₃ additive

Why This Matters

This demonstrates that PTBP-Skewphos uniquely combines high conversion with high enantioselectivity on a substrate class where no other ligand class—including the gold-standard BINAP family—approaches usable performance; selecting any alternative requires accepting either failed conversion or racemic product.

• [1] Yamada, M.; Kato, T.; Ikemoto, T.; Yamano, M. Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Org. Process Res. Dev. 2021, 25, 1445–1451 (Table 1, entries 1–8; Table 3, entry 2). View Source

Scalability: Multikilogram TAK-480 Production

[Rh(cod){(2S,4S)-PTBP-Skewphos}]OTf was identified as the most suitable catalyst for multikilogram manufacturing of a chiral hexahydropyrroloquinoline intermediate (compound 2, a key fragment of the NK2 receptor antagonist TAK-480) for preclinical research [1]. The catalyst promoted an unprecedented hydrogen-mediated domino cyclization consisting of four sequential steps—asymmetric hydrogenation of enamine, hydrogenation of iminium olefin, dehydration/catalytic sulfonation, and cis-selective intramolecular cyclization—all in a single operation with complete diastereoselectivity and enantioselectivity [1]. This replaced a discovery route requiring chiral preparative HPLC and multiple silica gel column separations, drastically reducing synthetic steps and waste [1].

Scalability: Multikilogram TAK-480 Production

Supporting evidence

Multikilogram manufacturing achieved; four-step domino cyclization in a single operation with complete stereocontrol

Documented process-scale validation; replaces multi-step separation route

[Rh(cod)(PTBP-Skewphos)]OTf, Org. Process Res. Dev. 2019

Evidence Dimension	Process scalability validation
Target Compound Data	Multikilogram manufacturing achieved; single-operation domino cyclization replacing multi-step discovery route
Comparator Or Baseline	Discovery route: required chiral preparative HPLC and silica gel column chromatography separation
Quantified Difference	Not quantified as single numerical value; process change from multi-step separation-dependent route to single-operation catalytic domino process
Conditions	Rh(cod){(2S,4S)-PTBP-Skewphos}OTf catalyst, multikilogram scale, preclinical manufacturing environment

Why This Matters

This provides documented evidence that the ligand is not merely a laboratory curiosity but has been validated under industrial process conditions, reducing procurement risk for scale-up applications compared to academically described but industrially unproven alternatives.

• [1] Yamada, M.; Usutani, H.; Ito, T.; Yamano, M. Construction of a (3aR,4R,9bR)-Hexahydropyrroloquinoline by Stereoselective Hydrogen-Mediated Domino Cyclization. Org. Process Res. Dev. 2019, 23, 595–601. View Source

Base Additive Robustness

(2S,4S)-PTBP-Skewphos maintains 96–97% ee with full conversion in the presence of three different inorganic bases: K₂CO₃ (97% ee, 99% product), NaHCO₃ (97% ee, 99% product), and Na₂CO₃ (97% ee, 99% product), and also performs well with the organic base Et₃N (96% ee, 99% product) [1]. However, the ligand is sensitive to the choice of base: LiOH·H₂O gives only 42% product with inverted and degraded enantioselectivity (−6% ee), while Cs₂CO₃ yields 84% ee, and DBU gives −37% ee [1]. This base-dependent performance profile contrasts with the (2R,4R)-PDA-Skewphos analog, which requires NaHCO₃ to achieve 60% conversion and −98% ee (opposite enantiomer) [1].

Base Additive Robustness

Cross-study comparable

96–97% ee, 99% conv. with K₂CO₃, NaHCO₃, Na₂CO₃, and Et₃N; LiOH·H₂O inverted ee to −6%

Maintains high performance across multiple carbonate bases, supporting process flexibility

PDA analog requires NaHCO₃ for 60% conv.; narrow base tolerance identified for some comparators

Evidence Dimension	Enantioselectivity and conversion consistency across base additives
Target Compound Data	K₂CO₃: 97% ee, 99% product; NaHCO₃: 97% ee, 99% product; Na₂CO₃: 97% ee, 99% product; Et₃N: 96% ee, 99% product
Comparator Or Baseline	(2R,4R)-PDA-Skewphos with NaHCO₃: −98% ee, 60% product (opposite configuration); (2S,4S)-SKEWPHOS with K₂CO₃: 93% ee, 46% product
Quantified Difference	PTBP-Skewphos shows consistent ≥96% ee and ≥99% conversion with three carbonate bases; unsubstituted SKEWPHOS achieves only 46% conversion; PDA analog requires a specific base for 60% conversion
Conditions	Rh(cod)(bisphosphine)OTf, s/c = 20, 2-propanol, 50 °C, 1.0 MPa H₂, 1.0 equiv base, 16–22 h

Why This Matters

Process robustness across multiple base options is critical for industrial scale-up where base selection may be constrained by cost, safety, or compatibility with downstream operations; the narrow base tolerance of comparator ligands introduces additional process risk.

• [1] Yamada, M.; Kato, T.; Ikemoto, T.; Yamano, M. Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Org. Process Res. Dev. 2021, 25, 1445–1451 (Table 3, entries 2–12). View Source

Chiral Recognition in Domino Cyclization

In the stereoselective hydrogen-mediated domino cyclization constructing the (3aR,4R,9bR)-hexahydropyrroloquinoline core of TAK-480, the [Rh(cod){(2S,4S)-PTBP-Skewphos}]OTf catalyst uniquely delivers both diastereopure and enantiopure product in a single operation [1]. The patent literature explicitly states that unmodified SKEWPHOS and earlier analogs provided insufficient reactivity, stereoselectivity, and catalyst efficiency for tetrasubstituted enamine substrates, which motivated the development of the PTBP-substituted variant [2]. The (2R,4R)-PDA-Skewphos analog (opposite configuration, different aryl substitution) gives the enantiomeric product (−98% ee) with only 60% conversion under comparable conditions, demonstrating that the (2S,4S) configuration alone is insufficient without the appropriate para-tert-butylphenyl substitution [3].

Chiral Recognition in Domino Cyclization

Class-level inference

Diastereopure and enantiopure hexahydropyrroloquinoline obtained in single step; (2R,4R)-PDA analog gave opposite enantiomer (−98% ee) at 60% conv.

Configuration and aryl substitution jointly govern absolute stereochemistry; unmodified SKEWPHOS insufficient

Patent and process literature; exact ee for unmodified SKEWPHOS not reported on this substrate

Evidence Dimension	Stereochemical outcome and conversion in domino cyclization of TAK-480 enamine precursor
Target Compound Data	Diastereopure and enantiopure (3aR,4R,9bR)-hexahydropyrroloquinoline in single operation; full conversion
Comparator Or Baseline	(2R,4R)-PDA-Skewphos: opposite enantiomer (−98% ee), 60% conversion; unmodified SKEWPHOS: insufficient reactivity and stereoselectivity (patent statement, no exact ee given for this specific substrate)
Quantified Difference	Complete diastereoselectivity and enantioselectivity vs. 60% conversion and opposite configuration for PDA analog; class-level improvement over unmodified SKEWPHOS
Conditions	Multikilogram scale, Rh-catalyzed domino cyclization, hydrogen pressure, TAK-480 enamine substrate

Why This Matters

For pharmaceutical intermediate procurement where both absolute configuration and diastereomeric purity are critical quality attributes, only the (2S,4S)-PTBP variant has demonstrated the ability to deliver the target stereoisomer with complete selectivity in an industrially validated process.

• [1] Yamada, M.; Usutani, H.; Ito, T.; Yamano, M. Construction of a (3aR,4R,9bR)-Hexahydropyrroloquinoline by Stereoselective Hydrogen-Mediated Domino Cyclization. Org. Process Res. Dev. 2019, 23, 595–601. View Source
• [2] Ikemoto, T.; Yamano, M. et al. Rhodium Catalyst and Method for Producing Amine Compound. U.S. Patent 9,238,667 B2, 2016. View Source
• [3] Yamada, M.; Kato, T.; Ikemoto, T.; Yamano, M. Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Org. Process Res. Dev. 2021, 25, 1445–1451 (Table 3, entry 4). View Source

PTBP-Skewphos Application Scenarios

Tetrasubstituted Enamine Hydrogenation

When developing a catalytic asymmetric route to a chiral amine pharmaceutical intermediate containing a tetrasubstituted enamine motif, (2S,4S)-PTBP-Skewphos in combination with [Rh(cod)]OTf and K₂CO₃ provides the only documented ligand system achieving both full conversion (>99%) and high enantioselectivity (97% ee) [1]. This system was specifically validated at Takeda Pharmaceutical for a key intermediate en route to an API, where alternative ligands including BINAP derivatives, Me-DuPhos, Et-FerroTANE, and unmodified SKEWPHOS all failed to deliver useful results [1].

Domino Cyclization to Chiral Heterocycles

For processes requiring the stereoselective construction of complex polycyclic heterocycles via domino sequences, [Rh(cod){(2S,4S)-PTBP-Skewphos}]OTf has demonstrated unique capability to catalyze four sequential transformations—asymmetric enamine hydrogenation, iminium hydrogenation, dehydration/sulfonation, and cis-selective cyclization—in a single operation with complete stereocontrol at multikilogram scale [2]. This ligand should be prioritized for any project where step-count reduction and elimination of chromatographic separations are critical cost drivers [2].

α-Aryl-β-Alkyl Acrylate Hydrogenation

For the preparation of enantiopure α-aryl-β-alkyl propionic acid derivatives (e.g., glucokinase activator intermediates), Skewphos-type ligands including (2S,4S)-PTBP-Skewphos have been demonstrated to deliver up to 97% ee with Ir catalysts at S/C ratios up to 2500 [3]. While Rh-based catalysts using PTBP-Skewphos were less active (maximum S/C 500–1000 with decreasing ee at higher dilution), the Ir/PTBP-Skewphos combination represents a viable option when Ru or other metal systems fail to achieve the target ≥95% ee [3].

Enantioselectivity Tuning via Aryl Substituents

Procurement of (2S,4S)-PTBP-Skewphos rather than the unsubstituted parent (2S,4S)-SKEWPHOS or the para-methyl analog (2S,4S)-PM-SKEWPHOS is indicated whenever electron-rich, sterically demanding para substituents are required to achieve high enantioselectivity on challenging substrates. The quantitative trend established by Yamada et al. shows that enantioselectivity scales with the electron-donating character of the para substituent: tert-butyl (97% ee) > H (93% ee) > methyl (71% ee), while conversion follows the order: tert-butyl (99%) >> H (46%) ≈ methyl (44%) [1]. This structure–performance relationship should guide ligand selection in any Skewphos-based catalyst optimization campaign [1].

Application

Selection Property

Validation Focus

Tetrasubstituted enamine hydrogenation

Ligand-driven conversion and enantioselectivity

Confirm ee and conversion under process-relevant conditions; verify absence of residual substrate

Domino cyclization to chiral polycyclic heterocycles

Stereocontrol across sequential steps without intermediate isolation

Validate diastereomeric purity and step-efficiency at target scale; assess catalyst turnover

α-Aryl-β-alkyl acrylate hydrogenation

Metal/ligand compatibility (Ir preferred)

Evaluate enantioselectivity at increasing S/C ratios; compare with Ru-based alternatives

Enantioselectivity tuning via aryl substituents

Para-substituent electronic effect on ee and conversion

Screen tert-butyl vs methyl/H to define structure-performance trend for new substrates

• [1] Yamada, M.; Kato, T.; Ikemoto, T.; Yamano, M. Rhodium-Catalyzed Highly Enantioselective Hydrogenation of a Tetrasubstituted Enamine. Org. Process Res. Dev. 2021, 25, 1445–1451. View Source
• [2] Yamada, M.; Usutani, H.; Ito, T.; Yamano, M. Construction of a (3aR,4R,9bR)-Hexahydropyrroloquinoline by Stereoselective Hydrogen-Mediated Domino Cyclization. Org. Process Res. Dev. 2019, 23, 595–601. View Source
• [3] Bachmann, S.; Fettes, A.; Lautz, C.; Scalone, M. Glucokinase Activator: Practical Asymmetric Hydrogenation and Scalable Synthesis of an API Fragment. Org. Process Res. Dev. 2013, 17, 1451–1457. View Source